Cas no 105330-62-9 ((2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol)

• Product Name: (2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol
• CAS No: 105330-62-9
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• CID: 2033066
• PubChem ID: 11067541
• Update Time: 2025-04-21

(2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-4'-hydroxy-3',5,7-tri-O-methyl-flavan-3-ol
• (2R,3S)-5,7-dimethoxy-2-(4'-hydroxy-3'-methoxyphenyl)chroman-3-ol
• 3',5,7-Tri-O-methylcatechin
• 3',5,7-trimethylcatechin
• (2R,3S)-2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-3,4-dihydro-2H-chromen-3-ol
• DTXSID501129212
• LMPK12020146
• (2R,3S)-3,4-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-2H-1-benzopyran-3-ol
• CHEBI:193389
• 105330-62-9
• Catechin 5,7,3'-trimethyl ether

• Inchi： 1S/C18H20O6/c1-21-11-7-15(22-2)12-9-14(20)18(24-16(12)8-11)10-4-5-13(19)17(6-10)23-3/h4-8,14,18-20H,9H2,1-3H3/t14-,18+/m0/s1
• InChI Key： IJCWCJRLHJAVFD-KBXCAEBGSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)OC)O)O)OC)OC

Computed Properties

• Exact Mass: 332.12598835g/mol
• Monoisotopic Mass: 332.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Natural Products and Extracts Plant Extracts Plant based Dendroviguiera quinqueradiata